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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexanol

Cat. No.: B078353 Get Quote

A summary of the key physical properties of 3,3-Dimethyl-1-hexanol is provided in the table

below. These values are essential for predicting the compound's behavior in various

experimental and physiological settings.

Physical Property Value

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol [1][2]

Boiling Point 170.96 °C (estimated)[2]

Melting Point -61.15 °C (estimated)[2]

Density 0.835 g/cm³[2][3]

Refractive Index 1.4310[2]

Solubility

As a general trend for alcohols, solubility in

water decreases as the carbon chain length

increases. Conversely, solubility in nonpolar

organic solvents increases with the length of the

carbon chain. Specific quantitative solubility

data for 3,3-Dimethyl-1-hexanol is not readily

available in the cited literature.
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Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of a liquid compound such as 3,3-Dimethyl-1-hexanol.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and efficient technique for determining the boiling point of a

small liquid sample.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Mineral oil or other suitable heating bath fluid

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil).

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.
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Heating is continued until a steady and rapid stream of bubbles emerges from the capillary

tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on

an analytical balance (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The pycnometer is emptied, dried, and then filled with the liquid sample (3,3-Dimethyl-1-
hexanol) at the same temperature and weighed (m₃).

The density of the liquid is calculated using the following formula: Density = [(m₃ - m₁) / (m₂ -

m₁)] × Density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
The refractive index, a measure of how light bends as it passes through a substance, is

determined using an Abbe refractometer.
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Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent and allowed to dry.

A few drops of the liquid sample are placed on the surface of the prism.

The prism is closed and the instrument's light source is turned on.

The refractometer is adjusted until the boundary line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point of a liquid sample.
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Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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